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Compound of Interest

Compound Name: JI130

Cat. No.: B608195

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-tumor activity of JI130, a novel HES1
inhibitor, with alternative therapeutic strategies. The information is supported by preclinical
experimental data, with a focus on pancreatic cancer and fusion-negative rhabdomyosarcoma
(FN-RMS). Detailed experimental protocols and a visual representation of the compound's
mechanism of action are included to facilitate independent verification and further research.

Executive Summary

JI130 is a specific inhibitor of the transcription factor HES1 (Hairy and Enhancer of Split 1), a
key downstream effector of the Notch signaling pathway. It exerts its anti-tumor effects by
interacting with the prohibitin 2 (PHB2) chaperone, which stabilizes the PHB2-HES1 interaction
outside the nucleus, leading to G2/M cell cycle arrest. Preclinical studies have demonstrated
JI130's potency in inhibiting cancer cell growth in vitro and reducing tumor volume in vivo in
models of pancreatic cancer and fusion-negative rhabdomyosarcoma.

Mechanism of Action: The JI130-PHB2-HES1 Axis

JI130's primary mechanism of action involves the modulation of the HES1 transcription factor's
activity through its interaction with PHB2. HES1 is a critical regulator of cellular differentiation
and proliferation, and its aberrant expression is implicated in the development and progression
of various cancers.
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(Seed cancer cells in 96-well plates)

!
Encubate for 24 hours)
!
[Treat cells with serial dilutions of JI130]
!
Encubate for 48-72 hours)
!
Gdd MTT reageng
!
Cncubate for 2-4 hours)
!
Gdd solubilization solution (e.g., DMSO))
!
G/Ieasure absorbance at 570 nnD
!

(Calculate cell viability and IC50 value)
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(Subcutaneously inject cancer cells into immunodeficient mice)

Gllow tumors to reach a palpable size (e.g., 100-200 mm3D

Gandomize mice into treatment and control groups)
(Administer JI130 or vehicle controD

(Measure tumor volume regularly (e.g., twice weeklyD

IS
\\
\\
~
A

(Monitor animal weight and healtD (Euthanize mice at the end of the study and excise tumors)

!

G\nalyze tumor weight and perform histological analysis)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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